Cas no 1323155-30-1 (tert-butyl 3-[(morpholin-4-yl)methyl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(morpholin-4-yl)methyl]azetidine-1-carboxylate
• CAS No: 1323155-30-1
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 2186369
• PubChem ID: 71304653
• Update Time: 2025-11-02

tert-butyl 3-[(morpholin-4-yl)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(morpholinomethyl)azetidine-1-carboxylate
• tert-butyl 3-(morpholin-4-ylmethyl)azetidine-1-carboxylate
• tert-Butyl 3-[(morpholin-4-yl)methyl]azetidine-1-carboxylate
• SB22274
• DB-299112
• 1323155-30-1
• SCHEMBL18497398
• tert-Butyl3-[(morpholin-4-yl)methyl]azetidine-1-carboxylate
• J-524499
• CS-0056956
• tert-butyl 3-[(morpholin-4-yl)methyl]azetidine-1-carboxylate

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-9-11(10-15)8-14-4-6-17-7-5-14/h11H,4-10H2,1-3H3
• InChI Key： XMBVZCYSYHGVSB-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-[(morpholin-4-yl)methyl]azetidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-[(morpholin-4-yl)methyl]azetidine-1-carboxylate (CAS No. 1323155-30-1)

tert-butyl 3-[(morpholin-4-yl)methyl]azetidine-1-carboxylate (CAS No. 1323155-30-1) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of azetidine derivatives, which are gaining significant attention due to their versatile applications in drug discovery and medicinal chemistry. With its unique structural features, including the morpholine and tert-butyl carbamate moieties, this compound serves as a valuable intermediate in the synthesis of biologically active molecules.

The growing interest in small molecule therapeutics and heterocyclic compounds has propelled the demand for tert-butyl 3-[(morpholin-4-yl)methyl]azetidine-1-carboxylate. Researchers are particularly intrigued by its potential role in developing kinase inhibitors and G protein-coupled receptor (GPCR) modulators, which are hot topics in current drug development. The compound's azetidine ring offers conformational rigidity, while the morpholine group enhances solubility—a critical factor in optimizing drug-like properties.

From a synthetic chemistry perspective, CAS 1323155-30-1 demonstrates excellent reactivity in N-alkylation and carbamate protection/deprotection reactions. These characteristics make it a preferred choice for constructing complex molecular architectures in peptidomimetics and scaffold hopping strategies. Recent publications highlight its utility in creating bioisosteres for improved pharmacokinetic profiles, addressing one of the most searched topics in medicinal chemistry forums.

The compound's stability under various conditions makes it suitable for high-throughput screening applications. Many researchers searching for "azetidine building blocks" or "morpholine-containing intermediates" will find this compound particularly relevant to their work. Its compatibility with parallel synthesis techniques aligns well with current trends in combinatorial chemistry and fragment-based drug design.

In the context of green chemistry initiatives, tert-butyl 3-[(morpholin-4-yl)methyl]azetidine-1-carboxylate offers advantages in atom economy compared to bulkier alternatives. This aspect resonates with the increasing number of searches for "sustainable synthetic intermediates" and "eco-friendly pharmaceutical ingredients." The compound's efficient synthetic route and potential for catalytic transformations further enhance its appeal in modern organic synthesis.

Quality control of CAS 1323155-30-1 typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry—topics frequently searched by quality assurance professionals. The compound's well-defined characterization profile ensures reproducibility in research applications, addressing common concerns about batch-to-batch variability in chemical intermediates.

As the pharmaceutical industry continues to explore three-dimensional molecular frameworks, tert-butyl 3-[(morpholin-4-yl)methyl]azetidine-1-carboxylate stands out as a versatile scaffold. Its applications extend to protein-protein interaction inhibitors and allosteric modulators, areas receiving growing attention in drug discovery circles. The compound's balanced lipophilicity, as indicated by its LogP values, makes it particularly interesting for CNS drug development projects.

Storage and handling of 1323155-30-1 require standard laboratory precautions, with recommendations to maintain the material under inert atmosphere for long-term stability. These practical considerations align with frequently searched terms like "chemical storage best practices" and "handling sensitive intermediates," demonstrating the compound's relevance to everyday laboratory operations.

The future outlook for tert-butyl 3-[(morpholin-4-yl)methyl]azetidine-1-carboxylate appears promising, particularly in the development of targeted therapies and precision medicine approaches. As evidenced by increasing patent filings incorporating similar structures, this compound class is positioned to play a significant role in addressing current challenges in drug resistance and selectivity optimization—topics dominating recent scientific literature searches.